Cas no 6963-65-1 (4-bromo-5-nitro-1H-imidazole)

• Product Name: 4-bromo-5-nitro-1H-imidazole
• CAS No: 6963-65-1
• MF: C₃H₂BrN₃O₂
• MW: 191.970879077911
• MDL: MFCD00033542
• CID: 521037
• PubChem ID: 135408628
• Update Time: 2025-04-19

4-bromo-5-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-nitroimidazole
• 5-Bromo-4-nitro-1H-imidazole
• 1H-Imidazole,5-bromo-4-nitro-
• 4-BROMO-5-NITROIMIDAZOLE
• 4(5)-Bromo-5(4)-nitroimidazole
• 4-Brom-5-nitro-imidazol
• 4-bromo-5-nitro-1(3)H-imidazole
• 4-BROMO-5-NITRO-1H-IMIDAZOLE
• 5(4)-bromo-4(5)-nitroimidazole
• 5-bromo-5-nitroimidazole
• 4-Nitro-5-bromoimidazole
• NSC 54255
• W13858
• CHEMBL1896807
• DTXSID60219898
• SB21911
• AMY11963
• NSC54255
• SCHEMBL1523197
• 6963-65-1
• NSC-54255
• NSC-816192
• NSC816192
• FT-0648689
• CS-0043023
• AKOS005622182
• 5-Bromo-4-nitro-1H-imidazole pound>>5-Bromo-4-nitroimidazole
• MFCD11501602
• SMR001557434
• J-517108
• BCP21817
• A836579
• EN300-79485
• 1H-Imidazole, 4-bromo-5-nitro-
• SY016356
• SCHEMBL14037460
• AKOS005223636
• HMS3080O08
• MFCD00033542
• GS-5485
• MLS002667674
• BBL012842
• DB-074198
• ALBB-034393
• DTXCID10142389
• 4-BROMO-5-NITRO-3H-IMIDAZOLE
• STK788230
• 4-bromo-5-nitro-1H-imidazole

• MDL： MFCD00033542
• Inchi： 1S/C3H2BrN3O2/c4-2-3(7(8)9)6-1-5-2/h1H,(H,5,6)
• InChI Key： KSEFBYAEHWXHLM-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])NC=N1

Computed Properties

• Exact Mass: 190.93300
• Monoisotopic Mass: 190.933039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.5

Experimental Properties

• Density: 2.156
• Melting Point: 281-282 ºC (dec.)
• Boiling Point: 382.2°C at 760 mmHg
• Flash Point: 184.9℃
• Refractive Index: 1.663
• PSA: 74.50000
• LogP: 1.60360

4-bromo-5-nitro-1H-imidazole Security Information

• Hazard Statement： H302-H315-H319-H332-H335